Cas no 14003-71-5 (Cyclopentane-1,2,3,4-tetrol)

Cyclopentane-1,2,3,4-tetrol structure
Cyclopentane-1,2,3,4-tetrol structure
Product Name:Cyclopentane-1,2,3,4-tetrol
CAS No:14003-71-5
MF:C5H10O4
MW:134.130502223969
CID:2657807
Update Time:2023-08-06

Cyclopentane-1,2,3,4-tetrol Chemical and Physical Properties

Names and Identifiers

    • 1α,2β,3β,4α-Cyclopentatetrol
    • 1,2,3,4-Cyclopentanetetrol, stereoisomer
    • cyclopentane-1,2,3,4-tetrol
    • 1,2,3,4-Cyclopentanetetrol
    • 1,2,3,4-Cyclopentanetetrol #
    • DNVIZCLYSNCBKS-UHFFFAOYSA-N
    • 1,2,3,4-Tetrahydroxycyclopentan
    • 1,2,3,4-Cyclopentanetetrol, (1.alpha.,2.beta.,3.beta.,4.alpha.)-
    • Cyclopentane-1,2,3,4-tetrol
    • Inchi: 1S/C5H10O4/c6-2-1-3(7)5(9)4(2)8/h2-9H,1H2
    • InChI Key: DNVIZCLYSNCBKS-UHFFFAOYSA-N
    • SMILES: OC1C(CC(C1O)O)O

Computed Properties

  • Exact Mass: 134.058
  • Monoisotopic Mass: 134.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9
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